6',7'-Dihydrospiro[piperidine-4,4'-thieno[3,2-c]pyran]
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6',7'-Dihydrospiro[piperidine-4,4'-thieno[3,2-c]pyran], also known as DHP, is a heterocyclic compound that has gained significant attention in scientific research due to its unique structure and potential applications in various fields. DHP has been synthesized through various methods and has been found to exhibit promising biochemical and physiological effects.
Mechanism of Action
Target of Action
The primary target of 6’,7’-Dihydrospiro[piperidine-4,4’-thieno[3,2-c]pyran] is MmpL3 , a protein involved in the transport of mycolic acid in Mycobacterium tuberculosis .
Mode of Action
The compound interacts with its target, MmpL3, and inhibits its function. This inhibition disrupts the transport of mycolic acid, an essential component of the cell wall of Mycobacterium tuberculosis .
Biochemical Pathways
The affected pathway is the mycolic acid transport pathway. Mycolic acid is a key component of the cell wall of Mycobacterium tuberculosis. By inhibiting MmpL3, the transport of mycolic acid is disrupted, which leads to a weakened cell wall and ultimately, the death of the bacterium .
Pharmacokinetics
It has been noted that similar compounds have shown low solubility in different media and poor intrinsic clearance values in both mice and human microsomes . These factors could impact the bioavailability of the compound.
Result of Action
The molecular effect of the compound’s action is the inhibition of MmpL3, leading to the disruption of mycolic acid transport. On a cellular level, this results in a weakened cell wall and the death of Mycobacterium tuberculosis . The compound has shown noticeable intracellular in vitro anti-tubercular activity against infected murine macrophages .
Advantages and Limitations for Lab Experiments
6',7'-Dihydrospiro[piperidine-4,4'-thieno[3,2-c]pyran] has several advantages for use in lab experiments, including its unique structure, ability to bind to specific receptors, and potential applications in various fields of scientific research. However, 6',7'-Dihydrospiro[piperidine-4,4'-thieno[3,2-c]pyran] also has some limitations, including its relatively low solubility in water and potential toxicity at high doses.
Future Directions
There are several future directions for research on 6',7'-Dihydrospiro[piperidine-4,4'-thieno[3,2-c]pyran], including the development of new synthesis methods, the study of its potential applications in various fields of scientific research, and the investigation of its mechanism of action and biochemical and physiological effects. Additionally, further research is needed to determine the potential toxicity of 6',7'-Dihydrospiro[piperidine-4,4'-thieno[3,2-c]pyran] and to develop safe and effective dosing regimens.
Synthesis Methods
6',7'-Dihydrospiro[piperidine-4,4'-thieno[3,2-c]pyran] has been synthesized through several methods, including one-pot synthesis and multi-step synthesis. One-pot synthesis involves the reaction of piperidine, thiophene-2-carboxylic acid, and 2,3-dihydrofuran in the presence of a catalyst such as trifluoroacetic acid. Multi-step synthesis involves the reaction of 2,3-dihydrofuran with thiophene-2-carboxylic acid to form 2-(thiophen-2-yl)tetrahydrofuran, which is then reacted with piperidine to form 6',7'-Dihydrospiro[piperidine-4,4'-thieno[3,2-c]pyran].
Scientific Research Applications
6',7'-Dihydrospiro[piperidine-4,4'-thieno[3,2-c]pyran] has been found to exhibit promising applications in various fields of scientific research, including medicinal chemistry, material science, and organic synthesis. In medicinal chemistry, 6',7'-Dihydrospiro[piperidine-4,4'-thieno[3,2-c]pyran] has been studied for its potential use as a drug scaffold due to its unique structure and ability to bind to specific receptors. In material science, 6',7'-Dihydrospiro[piperidine-4,4'-thieno[3,2-c]pyran] has been studied for its potential use in the development of organic semiconductors due to its electron-rich structure. In organic synthesis, 6',7'-Dihydrospiro[piperidine-4,4'-thieno[3,2-c]pyran] has been studied for its potential use as a building block for the synthesis of other heterocyclic compounds.
properties
IUPAC Name |
spiro[6,7-dihydrothieno[3,2-c]pyran-4,4'-piperidine] |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15NOS/c1-7-13-11(3-5-12-6-4-11)9-2-8-14-10(1)9/h2,8,12H,1,3-7H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KARGZLCFESUWBW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2(CCNCC2)C3=C1SC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15NOS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
209.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.